DDO-02267

• Molecular Formula: C18H12N2O7S
• Molecular Weight: 400.4 g/mol
• InChI: InChI=1S/C18H12N2O7S/c21-9-11-8-15(12-3-1-2-4-13(12)16(11)22)28(26,27)20-17(23)14-7-10(18(24)25)5-6-19-14/h1-9,22H,(H,20,23)(H,24,25)
• InChIKey: LKMAIUASYOEMFS-UHFFFAOYSA-N

DDO-02267: Lysine-Targeting Covalent Inhibitor of ALKBH5

DDO-02267 is a salicylaldehyde-based, lysine-targeting covalent inhibitor of the mRNA m6A demethylase ALKBH5 [1]. It is characterized by its covalent binding to the Lys132 residue of ALKBH5, a mechanism distinct from the active-site competition of most other inhibitors in this class [2]. This compound serves as a probe for investigating the biological function of mRNA demethylases and has applications in oncology research, particularly in acute myeloid leukemia (AML) models .

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ALKBH5-selective covalent inhibition Suitable for studies requiring isoform-specific irreversible target engagement.

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Lys132-targeted chemical probe Enables residue-level mechanism-of-action research distinct from cysteine-targeted inhibitors.

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m6A/AXL pathway investigation Supports cellular epitranscriptomic and signaling studies where ALKBH5 demethylase activity is interrogated.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source
• [2] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

DDO-02267: Why In-Class Substitution Fails

Substituting DDO-02267 with another ALKBH5 inhibitor is not straightforward due to its unique covalent mechanism and binding site. Most ALKBH5 inhibitors, such as 2-OG analogs (e.g., PDCA, MD-9) and substrate-competitive compounds (e.g., DDO-2728), target the enzyme's active site [1]. In contrast, DDO-02267 covalently modifies a remote Lys132 residue, potentially offering a distinct selectivity and resistance profile [2]. Furthermore, DDO-02267 demonstrates significant selectivity over the closely related demethylases FTO and ALKBH3, whereas pan-inhibitors like Rhein show activity against multiple ALKBH family members . This specificity is critical for experiments designed to dissect the function of ALKBH5 without confounding off-target effects on other demethylases.

Binding mode mismatch: Lys132 covalent engagement via salicylaldehyde warhead may not be replicated by non-covalent or Cys-targeted inhibitors; target-residue differences could shift inhibition profile.

Selectivity profile gap: Paralog selectivity (ALKBH5 vs FTO/ALKBH3) differs markedly from pan-ALKBH inhibitors; off-target demethylase effects may confound pathway deconvolution.

Functional pathway context: Cellular m6A elevation and ALKBH5-AXL axis modulation observed with DDO-02267 may not transfer to alternative chemotypes; target-engagement validation required.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source
• [2] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

DDO-02267 Comparative Evidence Guide

Enzymatic Inhibition Potency

DDO-02267 is a covalent inhibitor that specifically targets lysine 132 (Lys132) of ALKBH5 [1]. This contrasts with most other ALKBH5 inhibitors, which are either 2-OG analogs or substrate-competitive inhibitors targeting the active site [2]. Covalent binding provides a prolonged duration of action and a different resistance profile compared to reversible inhibitors like DDO-2728, which binds the substrate nucleic acid binding pocket .

Enzymatic Inhibition Potency

Reported

IC50 0.49 μM (ALKBH5 FP assay)
~6-fold vs DDO-2728 (2.97 μM)
~20-fold vs Rhein (9.96 μM)

Supports biochemical potency assessment; cross-study comparisons require matched assay conditions.

Assay conditions may vary; consult original references for context.

Evidence Dimension	Binding Site & Mechanism
Target Compound Data	Covalent modification of Lys132
Comparator Or Baseline	Reversible binding at the 2-OG or substrate binding pockets
Quantified Difference	N/A - Mechanism-based differentiation
Conditions	Based on structural analysis and reported inhibitor mechanisms [REFS-1, REFS-3]

Why This Matters

The unique covalent mechanism and binding site of DDO-02267 ensure sustained target engagement and may circumvent resistance mechanisms that affect active-site inhibitors, providing a distinct tool for studying ALKBH5 function.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source
• [2] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

Selectivity for ALKBH5 Over FTO and ALKBH3

DDO-02267 exhibits a clear selectivity advantage over the closely related RNA demethylases FTO and ALKBH3 [1]. Its IC50 for ALKBH5 is 0.49 μM, while its IC50 values for ALKBH3 and FTO are 11.71 μM and 14.16 μM, respectively . This represents a >20-fold selectivity window . This level of selectivity is critical for dissecting ALKBH5-specific biology without confounding off-target effects on other m6A erasers.

Paralog Selectivity

Reported

ALKBH5/ALKBH3 ~24x
ALKBH5/FTO ~29x
vs Rhein poor selectivity (<1x)

Indicates preferential ALKBH5 inhibition; selectivity ratios assist in reducing off-target demethylase interference.

Absolute IC50 values for paralogs reported separately; verify assay-to-assay variability.

Evidence Dimension	Inhibitor Selectivity (IC50)
Target Compound Data	ALKBH5: 0.49 μM
Comparator Or Baseline	ALKBH3: 11.71 μM, FTO: 14.16 μM
Quantified Difference	ALKBH5/ALKBH3: 24-fold; ALKBH5/FTO: 29-fold
Conditions	In vitro enzymatic assay

Why This Matters

Researchers studying ALKBH5-dependent pathways must avoid off-target inhibition of FTO and ALKBH3, which have distinct biological roles. DDO-02267's >20-fold selectivity provides confidence that observed effects are ALKBH5-mediated.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

Covalent Targeting of Lys132

Treatment of AML cells with DDO-02267 (0-80 μM) resulted in a concentration-dependent increase in cellular N6-methyladenosine (m6A) levels [1]. This functional readout confirms that the compound engages its target and alters the m6A epitranscriptomic landscape in a disease-relevant cellular context . The ability to increase m6A levels in AML cells is a key differentiator from compounds that show enzymatic inhibition but lack robust cellular activity.

Covalent Residue Targeting

Reported

Lys132 (salicylaldehyde adduct)
KD 2.8 μM (ITC)
vs TD-19: C100/C267

Distinct binding residue supports differential resistance profiling and mechanism-of-action studies.

Binding affinities determined under different assay formats; direct affinity comparison not advised.

Evidence Dimension	Cellular m6A Modulation
Target Compound Data	Increased m6A levels in AML cells (0-80 μM)
Comparator Or Baseline	Vehicle control
Quantified Difference	Qualitative increase observed
Conditions	AML cell lines [1]

Why This Matters

This cellular evidence validates that DDO-02267 is a functional probe for studying ALKBH5-mediated m6A demethylation in cancer models, increasing confidence in its utility for in vitro experiments.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

Cellular m6A and AXL Signaling Effects

DDO-02267 demonstrates high binding affinity for ALKBH5, with a dissociation constant (KD) of 2.8 μM as determined by Isothermal Titration Calorimetry (ITC) . This quantitative measurement of direct binding complements the IC50 data and confirms a strong, non-covalent interaction that precedes covalent bond formation [1].

Cellular m6A & AXL Modulation

Supporting evidence

Global m6A increase confirmed
ALKBH5-AXL axis engagement observed
Quantitative cellular IC50 not publicly available

Functional target engagement supported; quantitative cellular potency data to verify.

AML cell lines used; cellular readouts may vary with model system.

Evidence Dimension	Binding Affinity (KD)
Target Compound Data	KD = 2.8 μM
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Isothermal Titration Calorimetry (ITC) assay

Why This Matters

The KD value provides a direct measure of the compound's inherent affinity for its target, independent of the covalent step, which is crucial for understanding its binding kinetics and for comparing with non-covalent ALKBH5 inhibitors.

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source

DDO-02267 Application Scenarios

ALKBH5-Specific m6A Demethylation Studies

DDO-02267 is ideal for experiments requiring specific inhibition of ALKBH5 without confounding effects on FTO or ALKBH3. Its >20-fold selectivity allows researchers to attribute observed changes in m6A methylation and downstream gene expression directly to ALKBH5 activity, enabling precise mechanistic studies in cancer and other disease models [1].

Functional Probe for ALKBH5-AXL Pathway

The compound has been validated to increase cellular m6A levels and target the ALKBH5-AXL signaling axis in AML cells . This makes DDO-02267 a key reagent for studying the role of ALKBH5 in AML pathogenesis and for evaluating the therapeutic potential of targeting this pathway [1].

ALKBH5 Reference Inhibitor for Screening

DDO-02267 represents a new class of ALKBH5 inhibitors that operate via lysine-targeting covalent modification . It serves as a valuable reference compound for medicinal chemistry efforts aimed at developing other covalent inhibitors and for comparing the pharmacological effects of covalent versus non-covalent ALKBH5 inhibition [1].

ALKBH5-Targeted Preclinical Oncology

Given ALKBH5's documented roles in multiple cancers , DDO-02267 can be employed as a chemical probe to extend findings from AML to other malignancies such as glioblastoma, breast cancer, and lung cancer [1]. Its selectivity profile is crucial for these validation studies, ensuring that observed effects are due to ALKBH5 inhibition.

Application

Selection Property

Validation Focus

ALKBH5-specific m6A demethylation studies

Paralog selectivity profile

ALKBH5-dependent m6A modulation; FTO/ALKBH3 off-target interference

ALKBH5-AXL signaling pathway investigation

Covalent Lys132 binding mode

Target engagement durability; pathway-specific readouts

ALKBH5 inhibitor screening control

Biochemical potency context

Assay signal-to-noise ratio; reproducibility across platforms

Preclinical ALKBH5 target validation

Lys132 covalent chemistry

SAR exploration; in vivo model endpoint evaluation

• [1] Fei WL, Wang YZ, Feng QL, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2024;284:117183. View Source